Cas no 1933605-73-2 (5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide)

5-(Aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide is a heterocyclic compound featuring both a furan carboxamide core and a tetrazole moiety, making it a versatile intermediate in medicinal chemistry and drug development. The presence of the aminomethyl group enhances its reactivity, enabling further functionalization, while the tetrazole ring contributes to its potential as a bioisostere for carboxylic acids or other acidic groups. This compound is particularly valuable in the synthesis of biologically active molecules, given its ability to improve metabolic stability and binding affinity. Its structural features make it suitable for applications in designing enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.
5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide structure
1933605-73-2 structure
Product Name:5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
CAS No:1933605-73-2
MF:C7H8N6O2
MW:208.177419662476
CID:6231881
PubChem ID:146155697
Update Time:2025-10-21

5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-3610292
    • 5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
    • 1933605-73-2
    • Inchi: 1S/C7H8N6O2/c8-3-4-1-2-5(15-4)6(14)9-7-10-12-13-11-7/h1-2H,3,8H2,(H2,9,10,11,12,13,14)
    • InChI Key: PWTZDOXNEZKNNC-UHFFFAOYSA-N
    • SMILES: O1C(C(NC2N=NNN=2)=O)=CC=C1CN

Computed Properties

  • Exact Mass: 208.07087352g/mol
  • Monoisotopic Mass: 208.07087352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 123Ų

5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3610292-0.05g
5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
1933605-73-2
0.05g
$1020.0 2023-05-30
Enamine
EN300-3610292-0.1g
5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
1933605-73-2
0.1g
$1068.0 2023-05-30
Enamine
EN300-3610292-0.25g
5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
1933605-73-2
0.25g
$1117.0 2023-05-30
Enamine
EN300-3610292-0.5g
5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
1933605-73-2
0.5g
$1165.0 2023-05-30
Enamine
EN300-3610292-1.0g
5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
1933605-73-2
1g
$1214.0 2023-05-30
Enamine
EN300-3610292-2.5g
5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
1933605-73-2
2.5g
$2379.0 2023-05-30
Enamine
EN300-3610292-5.0g
5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
1933605-73-2
5g
$3520.0 2023-05-30
Enamine
EN300-3610292-10.0g
5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
1933605-73-2
10g
$5221.0 2023-05-30
Enamine
EN300-3598223-5.0g
5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
1933605-73-2 95.0%
5.0g
$3520.0 2025-03-18
Enamine
EN300-3598223-0.05g
5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide
1933605-73-2 95.0%
0.05g
$1020.0 2025-03-18

Additional information on 5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide

Comprehensive Overview of 5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide (CAS No. 1933605-73-2)

The compound 5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide (CAS No. 1933605-73-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a furan-2-carboxamide backbone and a tetrazole moiety, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide has surged, driven by the need for innovative therapeutics. The compound's CAS No. 1933605-73-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its aminomethyl group and tetrazole ring contribute to its solubility and binding affinity, which are critical factors in drug design. These properties align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

One of the most discussed topics in the scientific community is the role of furan derivatives in combating antibiotic resistance. 5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide has shown potential in preliminary studies as a modulator of bacterial efflux pumps, a mechanism often exploited by resistant strains. This aligns with the global focus on antimicrobial stewardship and the search for next-generation antibiotics. Its tetrazole component, known for its metabolic stability, further enhances its appeal as a pharmacophore.

From a synthetic chemistry perspective, the preparation of CAS No. 1933605-73-2 involves multi-step reactions, including the coupling of furan-2-carboxylic acid derivatives with 5-aminotetrazole. Optimizing these processes is a hot topic in green chemistry, as researchers aim to reduce waste and improve yields. The compound's molecular weight and logP values are also frequently queried in computational chemistry platforms, underscoring its importance in in silico drug screening.

Another area of interest is the compound's potential application in neurological disorders. The tetrazole ring, a bioisostere for carboxylic acids, can enhance blood-brain barrier penetration, making 5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide a candidate for central nervous system (CNS) drug development. This is particularly relevant given the rising prevalence of conditions like Alzheimer's and Parkinson's diseases, where small-molecule therapeutics are in high demand.

In summary, 5-(aminomethyl)-N-(1H-1,2,3,4-tetrazol-5-yl)furan-2-carboxamide (CAS No. 1933605-73-2) represents a versatile and scientifically valuable compound. Its structural uniqueness, combined with its potential applications in antibiotic development, CNS therapeutics, and green synthesis, positions it at the forefront of modern chemical research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk